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Compound of Interest

Compound Name:
N-Boc-1-trityl-L-histidine Methyl

Ester

Cat. No.: B13908625 Get Quote

Histidine's imidazole side chain, with its unique aromatic and basic properties, is frequently

implicated in the biological activity of peptides and proteins. However, this same reactivity

presents a significant challenge during solid-phase peptide synthesis (SPPS). The unprotected

imidazole ring can lead to undesirable side reactions, most notably racemization of the

activated histidine residue. To circumvent these issues, a dual-protection strategy for the

histidine moiety is often employed. This involves the use of a temporary protecting group for

the α-amino group and a more permanent protecting group for the imidazole side chain.

N-alpha-t-butoxycarbonyl-N-im-trityl-L-histidine methyl ester is a derivative of histidine where

the α-amino group is protected by a tert-butyloxycarbonyl (Boc) group, and the imidazole

nitrogen is protected by a bulky trityl (Trt) group. The C-terminus is in the form of a methyl

ester. This strategic protection renders the amino acid stable for coupling reactions while

preventing side-chain-related complications.

Chemical Identity and Synonyms
While N-alpha-t-butoxycarbonyl-N-im-trityl-L-histidine (Boc-His(Trt)-OH) is a widely

documented compound, its methyl ester counterpart is less commonly specified with a unique

CAS number in public databases. However, its chemical identity is clear. Below is a summary

of its identifiers and those of its closely related and more commercially available carboxylic acid

precursor.
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Identifier
N-alpha-t-butoxycarbonyl-
N-im-trityl-L-histidine
methyl ester

N-alpha-t-butoxycarbonyl-
N-im-trityl-L-histidine

Synonyms Boc-His(Trt)-OMe

Boc-His(Trt)-OH, N-(tert-

butoxycarbonyl)-1-trityl-L-

histidine, N-Boc-N'-trityl-L-

histidine[1]

CAS Number Not readily available 32926-43-5[1][2]

Molecular Formula C31H33N3O4 C30H31N3O4[2]

Molecular Weight 511.61 g/mol 497.58 g/mol [1]

PubChem CID Not directly available 13968084[3]

The Rationale Behind the Protecting Groups
The choice of the Boc and Trt protecting groups is a deliberate one, rooted in the principles of

orthogonal protection strategies in peptide synthesis.

The N-alpha-Boc Group: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting

group.[4] It is stable under the basic conditions used for peptide coupling but can be readily

removed with acids like trifluoroacetic acid (TFA).[4] This allows for the selective deprotection

of the α-amino group, preparing the growing peptide chain for the addition of the next amino

acid.

The N-im-Trityl Group: The trityl (Trt) group is a bulky and also acid-labile protecting group.

[5] Its steric hindrance effectively shields the imidazole ring from participating in unwanted

side reactions. The Trt group is generally more stable to the milder acidic conditions used for

Boc removal in a stepwise manner but is cleaved simultaneously with the final peptide

cleavage from the resin using strong acids like hydrogen fluoride (HF) or a TFA cocktail.[6]

The use of a methyl ester at the C-terminus is often employed in solution-phase peptide

synthesis or for the preparation of peptide fragments that will be subsequently coupled.
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Synthesis of N-alpha-t-butoxycarbonyl-N-im-trityl-L-
histidine Methyl Ester
The synthesis of N-alpha-t-butoxycarbonyl-N-im-trityl-L-histidine methyl ester typically proceeds

through the esterification of its corresponding carboxylic acid, Boc-His(Trt)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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